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Compound of Interest

Ethyl 2,5-dimethylfuran-3-
Compound Name:
carboxylate

cat. No.: B1295291

This guide provides a focused overview of the chemical compound Ethyl 2,5-dimethylfuran-3-
carboxylate, detailing its nomenclature and key identifiers. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

IUPAC Name and Synonyms

The unambiguous identification of chemical compounds is critical in scientific research and
development. The International Union of Pure and Applied Chemistry (IUPAC) provides a
standardized nomenclature system for this purpose.

The IUPAC name for the compound is ethyl 2,5-dimethylfuran-3-carboxylate.[1][2]

In addition to its formal IUPAC name, this compound is known by several synonyms, which are
frequently encountered in chemical literature and databases. Understanding these alternative
names is essential for comprehensive literature searches and material sourcing.

Common Synonyms:
o ethyl 2,5-dimethyl-3-furoate[2][3]
e ETHYL 2,5-DIMETHYL-FURAN-3-CARBOXYLATE[2][3]

o 3-Furancarboxylic acid, 2,5-dimethyl-, ethyl ester[2][3]
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o 2,5-dimethyl-3-furancarboxylic acid ethyl ester[3]
e 2,5-dimethyl-furan-3-carboxylic acid ethyl ester[3]
o Ethyl 2,5-dimethyl-3-furoate[3]

Chemical Identifiers and Properties

For precise identification and data retrieval, a variety of chemical identifiers are used. These
are summarized in the table below, along with key molecular properties.

Identifier/Property Value Source

CAS Number 29113-63-1 [1103114]

Molecular Formula CoH1203 [1][4]

Molecular Weight 168.19 g/mol [21[31[4]

PubChem CID 141457 [2]

DSSTox ID DTXSID00183367 [3]

Canonical SMILES CCOC(=0)C1=C(C)OC(=C1C [4]

InChikey UYFVOOCNQVZJSO- Not- explicitly found, but
UHFFFAOYSA-N derivable from structure

Logical Relationship of Nomenclature

The relationship between the IUPAC name and its common synonyms can be visualized as a
hierarchical structure, with the IUPAC name being the primary identifier.
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Synonyms

ethyl 2,5-dimethyl-3-furoate 3-Furancarboxylic acid, 2,5-dimethyl-, ethyl ester 2,5-dimethyl-3-furancarboxylic acid ethyl ester 2,5-dimethyl-furan-3-carboxylic acid ethyl ester

Click to download full resolution via product page
Caption: Hierarchical relationship between the IUPAC name and its synonyms.

Further research into specific applications, experimental protocols, and biological signaling
pathways involving Ethyl 2,5-dimethylfuran-3-carboxylate would require a more targeted
literature search beyond its basic chemical identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Ethyl 2,5-dimethylfuran-
3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295291#ethyl-2-5-dimethylfuran-3-carboxylate-
iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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